Cas no 62124-52-1 (Oxazole, 4,5-dimethyl-2-(methylsulfinyl)-)

• Product Name: Oxazole, 4,5-dimethyl-2-(methylsulfinyl)-
• CAS No: 62124-52-1
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• CID: 457177
• PubChem ID: 21329727
• Update Time: 2025-04-19

Oxazole, 4,5-dimethyl-2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4,5-dimethyl-2-(methylsulfinyl)-
• 4,5-dimethyl-2-methylsulfinyl-1,3-oxazole
• 2-(Methanesulfinyl)-4,5-dimethyl-1,3-oxazole
• 62124-52-1
• SCHEMBL11529279
• DTXSID20612523

• Inchi： 1S/C6H9NO2S/c1-4-5(2)9-6(7-4)10(3)8/h1-3H3
• InChI Key： BIMZARKKKXQPQX-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC(C)=C(C)O1)=O

Computed Properties

• Exact Mass: 159.03547
• Monoisotopic Mass: 159.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles